Cas no 17649-58-0 (Dimethyl 5-methylisophthalate)

Dimethyl 5-methylisophthalate is a diester derivative of 5-methylisophthalic acid, commonly utilized as an intermediate in organic synthesis and polymer production. Its key advantages include high purity and stability, making it suitable for precise chemical reactions. The compound's ester groups enhance solubility in organic solvents, facilitating its use in polymerization processes and specialty chemical applications. Its rigid aromatic structure contributes to the thermal and mechanical properties of resulting polymers. Dimethyl 5-methylisophthalate is often employed in the production of high-performance polyesters and coatings, where controlled reactivity and consistent quality are critical. Proper handling and storage are recommended to maintain its integrity.

Dimethyl 5-methylisophthalate structure

Product Name:Dimethyl 5-methylisophthalate

CAS No:17649-58-0

MF:C₁₁H₁₂O₄

MW:208.210583686829

MDL:MFCD00082721

CID:122469

PubChem ID:10921702

Update Time:2025-06-07

Dimethyl 5-methylisophthalate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 5-methylisophthalate
- 1,3-Benzenedicarboxylicacid, 5-methyl-, 1,3-dimethyl ester
- 5-Methylbenzene-1,3-dicarbonyl dichloride
- 5-Methylisopathalic acid dimethylester
- 5-Methylisophthalsaeure-dimethylester
- 5-METHYLISOPTHALIC ACID DIMETHYLESTER
- Disodium 5-methylisophthalate
- 5-Methyl-1,3-benzenedicarboxylic acid dimethyl ester
- diMethyl 5-Methylbenzene-1,3-dicarboxylate
- 5-Methylbenzene-1,3-dicarboxylic acid methyl ester
- SCHEMBL70232
- 1,3-dimethyl 5-methylbenzene-1,3-dicarboxylate
- SY022926
- TS-00400
- 5-Methyl-1,3-benzenedicarboxylate 1,3-dimethyl ester
- AE-562/43462191
- 1,3-Benzenedicarboxylic acid, 5-methyl-, dimethyl ester
- FT-0687132
- CS-0196864
- MFCD00082721
- 17649-58-0
- AKOS022183493
- 1,3-Benzenedicarboxylic acid, 5-methyl-, 1,3-dimethyl ester
- A856784
- DIMETHYL5-METHYLISOPHTHALATE
- MDL： MFCD00082721
- Inchi： 1S/C11H12O4/c1-7-4-8(10(12)14-2)6-9(5-7)11(13)15-3/h4-6H,1-3H3
- InChI Key： DWLNVWOJNQXRLG-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C(=O)OC)C=C(C)C=1)=O

Computed Properties

Exact Mass: 208.07356
Monoisotopic Mass: 208.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.147±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 105.3-106.3 ºC
Solubility: Very slightly soluble (0.56 g/l) (25 º C),
PSA: 52.6

Dimethyl 5-methylisophthalate Pricemore >>

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